N-[2-(3-chlorophenyl)quinazolin-4-yl]-N',N'-diethylethane-1,2-diamine;hydrochloride

• IUPAC Name: N-[2-(3-chlorophenyl)quinazolin-4-yl]-N',N'-diethylethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C20H23ClN4.ClH/c1-3-25(4-2)13-12-22-20-17-10-5-6-11-18(17)23-19(24-20)15-8-7-9-16(21)14-15;/h5-11,14H,3-4,12-13H2,1-2H3,(H,22,23,24);1H
• InChI Key: NQGSWEXALFDODI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC1=NC(=NC2=CC=CC=C21)C3=CC(=CC=C3)Cl.Cl
• Molecular Formula: C20H24Cl2N4
• Molecular Weight: 391.3 g/mol

Description

N’-[2-(3-chlorophenyl)-4-quinazolinyl]-N,N-diethyl-1,2-ethanediamine hydrochloride is a synthetic compound belonging to the quinazoline derivatives family. Quinazoline derivatives are known for their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(3-chlorophenyl)-4-quinazolinyl]-N,N-diethyl-1,2-ethanediamine hydrochloride typically involves the following steps:

Formation of the Quinazoline Core: The quinazoline core is synthesized through the cyclization of anthranilic acid derivatives with formamide or its equivalents under acidic conditions.

Introduction of the Chlorophenyl Group: The 3-chlorophenyl group is introduced via a nucleophilic aromatic substitution reaction using 3-chlorobenzyl chloride and a suitable base.

Attachment of the Ethanediamine Moiety: The N,N-diethyl-1,2-ethanediamine moiety is attached through a nucleophilic substitution reaction with the quinazoline intermediate.

Formation of the Hydrochloride Salt: The final compound is converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

N’-[2-(3-chlorophenyl)-4-quinazolinyl]-N,N-diethyl-1,2-ethanediamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of quinazoline N-oxides.

Reduction: Formation of reduced quinazoline derivatives.

Substitution: Formation of substituted quinazoline derivatives.

Scientific Research Applications

N’-[2-(3-chlorophenyl)-4-quinazolinyl]-N,N-diethyl-1,2-ethanediamine hydrochloride has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex quinazoline derivatives.

Biology: Studied for its potential as an antibacterial and antifungal agent.

Medicine: Investigated for its anticancer properties and potential use in cancer therapy.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N’-[2-(3-chlorophenyl)-4-quinazolinyl]-N,N-diethyl-1,2-ethanediamine hydrochloride involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes and receptors involved in cell proliferation and survival.

Pathways Involved: It inhibits key signaling pathways, such as the epidermal growth factor receptor (EGFR) pathway, leading to the suppression of cancer cell growth.

Comparison with Similar Compounds

Similar Compounds

Erlotinib: Another quinazoline derivative used as an anticancer agent.

Gefitinib: Similar to erlotinib, used in the treatment of non-small cell lung cancer.

Prazosin: A quinazoline derivative used to treat hypertension and benign prostatic hyperplasia.

Uniqueness

N’-[2-(3-chlorophenyl)-4-quinazolinyl]-N,N-diethyl-1,2-ethanediamine hydrochloride is unique due to its specific substitution pattern, which imparts distinct biological activities and potential therapeutic applications .